(4-butoxyphenyl)(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (4-butoxyphenyl)-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C26H29N7O3/c1-3-4-16-36-21-10-8-19(9-11-21)26(34)32-14-12-31(13-15-32)24-23-25(28-18-27-24)33(30-29-23)20-6-5-7-22(17-20)35-2/h5-11,17-18H,3-4,12-16H2,1-2H3
• InChI Key: KWLFEKYDYHNRCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC(=CC=C5)OC
• Molecular Formula: C26H29N7O3
• Molecular Weight: 487.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazole ring and a piperazine ring. Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring and are known to have a wide range of pharmaceutical applications. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

The synthesis of triazole-containing compounds often involves the use of 3-amino-1,2,4-triazole. Various synthetic methods have been reported to date, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of triazoles depends on the position of the nitrogen atom in the five-membered ring. There are two possible isomers of triazole: 1,2,3-triazoles and 1,2,4-triazoles.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their unique structure and properties. They can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles can vary widely depending on their specific structure and the presence of other functional groups.

Scientific Research Applications

Medicinal Chemistry Applications

• c-Met Inhibition : Some derivatives containing this scaffold exhibit potent mesenchymal–epithelial transition factor (c-Met) protein kinase inhibition. .
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Polymer Structural Units

• . Their unique properties contribute to the design of functional materials.

Mechanism of Action

Triazolopyrimidines

are a class of compounds that have been studied for their potential biological activities . They are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . are a class of organic compounds that consist of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been found to exhibit a wide range of pharmacological properties, including antipsychotic and antidepressant activity.

Safety and Hazards

While triazoles have many beneficial uses, they can also have adverse effects such as hepatotoxicity and hormonal problems. Therefore, careful consideration is needed when using these compounds.

Future Directions

The future of triazole research is promising, with ongoing efforts to find new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.